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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the information typically found on a

Certificate of Analysis (CoA) for Adipic acid-d10. Adipic acid-d10, the deuterated form of

adipic acid, serves as a crucial internal standard in quantitative analytical methods such as

NMR, GC-MS, and LC-MS, aiding in the precise quantification of its non-labeled counterpart in

various matrices.[1] This document outlines the key chemical and physical properties, details

common analytical testing methodologies, and presents data in a clear, structured format to

support its application in research and drug development.

Chemical and Physical Properties
A thorough understanding of the fundamental properties of Adipic acid-d10 is essential for its

proper handling, storage, and application. The following tables summarize the key identifiers

and physicochemical characteristics of this stable isotope-labeled compound.
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Identifier Value

Chemical Name Hexanedioic acid-d10

Synonym(s) Deuterated adipic acid

CAS Number 25373-21-1[2][3][4]

Molecular Formula C₆D₁₀O₄[3]

Linear Formula DO₂C(CD₂)₄CO₂D[2]

Molecular Weight 156.20 g/mol [2][3]

InChI Key WNLRTRBMVRJNCN-YQMDOBQVSA-N[2]

Physicochemical Property Value

Form Solid[2][5]

Appearance White crystalline powder[6][7][8]

Melting Point 151-154 °C[2][5]

Boiling Point 265 °C at 100 mmHg[2][5]

Solubility

Very soluble in methanol and ethanol; soluble in

acetone and acetic acid; slightly soluble in water

and cyclohexane.[7][8]

Isotopic Purity ≥98 atom % D[2][5]

Mass Shift M+10[2]

Analytical Testing and Experimental Protocols
The quality and purity of Adipic acid-d10 are confirmed through a series of analytical tests.

While specific parameters may vary by manufacturer and batch, the following sections detail

the general methodologies employed.

Purity Determination by Titration
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An assay to determine the chemical purity of adipic acid can be performed via titration.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 60 mg of Adipic Acid and dissolve it in

50 mL of water.[9]

Titration: Add 0.2 mL of phenolphthalein as an indicator.[9] Titrate the solution with a

standardized 0.1 N sodium hydroxide solution until a persistent pale pink endpoint is

achieved.[9]

Calculation: Each milliliter of 0.1 N sodium hydroxide is equivalent to 7.31 mg of C₆H₁₀O₄.[9]

Sample Preparation Titration Data Analysis

Weigh ~60mg Adipic Acid Dissolve in 50mL Water Add Phenolphthalein Titrate with 0.1N NaOH Observe Pale Pink Endpoint Calculate Purity

Click to download full resolution via product page

Titration workflow for purity assessment.

Isotopic Purity by Mass Spectrometry
Mass spectrometry (MS) is employed to confirm the isotopic enrichment of deuterium in Adipic
acid-d10.

Experimental Protocol:

Sample Introduction: The sample is introduced into the mass spectrometer, typically after

separation by gas chromatography (GC) or liquid chromatography (LC).

Ionization: The molecules are ionized, for example, by electrospray ionization (ESI) in LC-

MS, which would likely produce a deprotonated molecular ion [M-H]⁻.[10]

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For Adipic acid-
d10, the deprotonated molecular ion would be expected at approximately m/z 155.
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Data Interpretation: The mass spectrum is analyzed to determine the relative abundance of

the deuterated species compared to any residual non-deuterated adipic acid (expected [M-

H]⁻ at m/z 145) and other isotopic variants.[10]

Sample Handling Mass Spectrometry Data Processing

Sample Injection (GC/LC) Ionization (e.g., ESI) Mass Analysis Ion Detection Generate Mass Spectrum Determine Isotopic Purity

Click to download full resolution via product page

Mass spectrometry workflow for isotopic purity.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the molecular structure and the positions of

deuterium labeling.

Experimental Protocol:

Sample Preparation: A small amount of the Adipic acid-d10 is dissolved in a suitable

deuterated solvent (e.g., D₂O).

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired. In the ¹H NMR spectrum of

fully deuterated Adipic acid-d10, the proton signals corresponding to the carbon backbone

should be absent or significantly diminished.

Spectral Analysis: The absence of proton signals at chemical shifts corresponding to the

methylene groups (typically around 1.5-2.2 ppm for adipic acid) confirms the high degree of

deuteration.[11] The ¹³C NMR spectrum will show signals for the carboxyl and methylene

carbons.
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Sample Preparation

NMR Data Acquisition

Spectral Analysis

Dissolve in Deuterated Solvent

Acquire 1H NMR Spectrum

Acquire 13C NMR Spectrum

Analyze Chemical Shifts and Integrals Confirm Structure & Deuteration
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NMR spectroscopy workflow for structural confirmation.

Impurity Profile
A Certificate of Analysis will also typically report the presence and quantity of any significant

impurities. For adipic acid, common process-related impurities include glutaric acid and

succinic acid.[3] These are often analyzed by chromatographic methods such as HPLC or GC-

MS.

Potential Impurity Typical Analytical Method

Glutaric Acid HPLC, GC-MS[10]

Succinic Acid HPLC, GC-MS[10]

Safety and Handling
Adipic acid is a mild skin irritant.[7] Standard laboratory safety precautions, including the use of

personal protective equipment, should be followed when handling Adipic acid-d10. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

This technical guide is intended to provide a representative overview of the data and

methodologies associated with a Certificate of Analysis for Adipic acid-d10. For specific lot

information, always refer to the CoA provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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